5-chloro-2-(ethylsulfanyl)-N-(4-phenoxyphenyl)pyrimidine-4-carboxamide

• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol
• IUPAC Name: 5-chloro-2-ethylsulfanyl-N-(4-phenoxyphenyl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C19H16ClN3O2S/c1-2-26-19-21-12-16(20)17(23-19)18(24)22-13-8-10-15(11-9-13)25-14-6-4-3-5-7-14/h3-12H,2H2,1H3,(H,22,24)
• InChI Key: VELBKSNMEIFVOA-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(C(=N1)C(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)Cl

Description

5-Chloro-2-(ethylsulfanyl)-N-(4-phenoxyphenyl)pyrimidine-4-carboxamide is a pyrimidine derivative characterized by a chloro group at position 5, an ethylsulfanyl group at position 2, and a carboxamide linkage to a 4-phenoxyphenyl substituent. Structural analogs of this compound exhibit variations in substituents that modulate physicochemical and biological properties, as detailed below.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyrimidine Core

Key Structural Differences :

• Sulfanyl vs. Sulfonyl Groups :
  • Target Compound : Features an ethylsulfanyl (C₂H₅S-) group at position 2.
  • 5-Chloro-2-((4-fluorobenzyl)sulfonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide () : Replaces sulfanyl with a sulfonyl (-SO₂-) group, increasing polarity and reducing lipophilicity. This modification may hinder blood-brain barrier penetration but enhance aqueous solubility (MW = 427.86) .

• Chloro vs. Fluorine Substitution: 5-Chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]pyrimidine-4-carboxamide (): Incorporates a 4-fluorobenzylsulfanyl group and a sulfamoylphenyl ethylamide.

Variations in the Amide-Linked Aromatic Substituents

• Phenoxy vs. Methoxy or Fluorophenyl Groups: Target Compound: 4-phenoxyphenyl group provides a bulky, electron-rich aromatic system. 5-Chloro-2-(ethylsulfanyl)-N-(2-methoxyphenyl)pyrimidine-4-carboxamide (): Substitutes 4-phenoxy with 2-methoxyphenyl. The methoxy group’s electron-donating nature and ortho-position may sterically hinder target interactions (MW = 339.81) . N-(2-Fluorophenyl)-5-[(4-methoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine (): Features fluorophenyl and methoxyphenyl groups. The fluorine atom’s electronegativity and methoxy’s position influence dihedral angles (12.8°–86.1°), affecting molecular packing and hydrogen bonding .

Comparative Data Table

Compound Name (Reference)	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties/Applications
Target Compound	C₁₉H₁₇ClN₃O₂S	~386.88 (calc.)	2-ethylsulfanyl, 4-phenoxyphenylamide	High lipophilicity, potential CNS activity
	C₂₀H₁₈ClFN₄O₂S₂	483.97	4-fluorobenzylsulfanyl, sulfamoylphenyl	Enhanced solubility, antibacterial use
	C₂₀H₂₀ClN₅O₃S₂	475.97	Sulfamoyl bridge, dimethylpyrimidine	Dual-target inhibition
	C₁₅H₁₁ClFN₅O₃S₂	427.86	Sulfonyl, 5-methyl-thiadiazole	Polar, research-grade availability
–8	C₁₄H₁₄ClN₃O₂S	339.81	2-methoxyphenylamide	Screening compound for drug discovery

Structural and Pharmacological Implications

• Lipophilicity: Ethylsulfanyl and phenoxyphenyl groups in the target compound likely enhance membrane permeability compared to sulfonyl-containing analogs (e.g., ) .
• Hydrogen Bonding : Fluorine and sulfamoyl groups (–2) improve solubility and target affinity but may reduce bioavailability .
• Conformational Flexibility : Dihedral angles in analogs like influence molecular packing and intermolecular interactions, critical for crystallinity and formulation .